Cas no 89100-95-8 (1-(3-(Cyclooctyloxy)-2-hydroxypropyl)guanidine hemisulfate)

• Product Name: 1-(3-(Cyclooctyloxy)-2-hydroxypropyl)guanidine hemisulfate
• CAS No: 89100-95-8
• MF: C₂₄H₅₂N₆O₈S
• MW: 584.770085334778
• CID: 2680326
• Update Time: 2023-08-07

1-(3-(Cyclooctyloxy)-2-hydroxypropyl)guanidine hemisulfate Chemical and Physical Properties

Names and Identifiers

• 2-(3-cyclooctyloxy-2-hydroxypropyl)guanidine,sulfuric acid
• 1-Cyclooctyloxy-3-guanidino-2-propanol sulfate (2:1)
• 1-(3-(Cyclooctyloxy)-2-hydroxypropyl)guanidine hemisulfate
• Guanidine, 1-(3-(cyclooctyloxy)-2-hydroxypropyl)-, sulfate (2:1)
• Guanidine, (3-(cyclooctyloxy)-2-hydroxypropyl)-, sulfate (2:1) (salt)
• Sulfuric acid--N-[3-(cyclooctyloxy)-2-hydroxypropyl]guanidine (1/2)

• Inchi： 1S/2C12H25N3O2.H2O4S/c2*13-12(14)15-8-10(16)9-17-11-6-4-2-1-3-5-7-11;1-5(2,3)4/h2*10-11,16H,1-9H2,(H4,13,14,15);(H2,1,2,3,4)
• InChI Key： RLMCJDGRHVFYHB-UHFFFAOYSA-N
• SMILES： S(=O)(=O)(O)O.O(CC(C/N=C(\N)/N)O)C1CCCCCCC1.O(CC(C/N=C(\N)/N)O)C1CCCCCCC1

Computed Properties

• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 39
• Rotatable Bond Count: 10
• Complexity: 303
• Topological Polar Surface Area: 271